Cas no 710986-91-7 (N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide)

• Product Name: N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide
• CAS No: 710986-91-7
• MF: C₂₂H₁₇ClN₂O₂S
• MW: 408.900583028793
• CID: 5878261
• PubChem ID: 1264772
• Update Time: 2025-06-10

N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide
• 710986-91-7
• Z57382149
• AKOS001263409
• F1590-0063
• N-(4-(6-chloro-4-phenylquinolin-2-yl)phenyl)methanesulfonamide

• Inchi： 1S/C22H17ClN2O2S/c1-28(26,27)25-18-10-7-16(8-11-18)22-14-19(15-5-3-2-4-6-15)20-13-17(23)9-12-21(20)24-22/h2-14,25H,1H3
• InChI Key： XSVSUCYXHMMJQF-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2=CC(C3=CC=CC=C3)=C3C(=N2)C=CC(Cl)=C3)C=C1)(=O)=O

Computed Properties

• Exact Mass: 408.0699267g/mol
• Monoisotopic Mass: 408.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide

Comprehensive Overview of N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide (CAS No. 710986-91-7)

N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide, identified by its CAS number 710986-91-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities. The presence of a chloro substituent and a phenyl group in its structure enhances its potential for targeted applications, particularly in drug discovery and development.

In recent years, the scientific community has shown increasing interest in quinoline-based compounds due to their versatility in medicinal chemistry. Researchers are particularly focused on their role in addressing drug-resistant infections and chronic inflammatory diseases. The unique structural features of N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide make it a promising candidate for further exploration in these areas. Its methanesulfonamide moiety is particularly noteworthy, as sulfonamide groups are often associated with enhanced bioavailability and metabolic stability.

The synthesis and characterization of CAS 710986-91-7 involve advanced organic chemistry techniques, including cross-coupling reactions and spectroscopic analysis. These methods ensure high purity and precise structural confirmation, which are critical for its potential applications. The compound's molecular weight and solubility profile have been carefully documented, providing valuable data for formulation scientists.

From a commercial perspective, N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide is primarily utilized in research settings. Its demand has been steadily increasing, driven by the growing need for novel small-molecule therapeutics. Pharmaceutical companies and academic institutions are actively investigating its mechanisms of action, with preliminary studies suggesting potential kinase inhibition properties. This aligns with current trends in precision medicine, where targeted therapies are gaining prominence.

Environmental and safety considerations for CAS 710986-91-7 are also an important aspect of its profile. While not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure safe laboratory practices. The compound's stability under various conditions has been studied, with results indicating good shelf life when stored appropriately.

Looking ahead, the future of N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide appears promising. With ongoing advancements in computational drug design and high-throughput screening, this compound may play a significant role in the development of next-generation pharmaceuticals. Its structural template offers numerous opportunities for derivatization and structure-activity relationship studies, making it a valuable asset in medicinal chemistry research.

For researchers seeking detailed information about 710986-91-7, comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results are available through specialized chemical databases. These resources facilitate thorough characterization and support the compound's integration into various research programs.

The global market for specialized compounds like N-[4-(6-chloro-4-phenylquinolin-2-yl)phenyl]methanesulfonamide continues to expand, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. As scientific understanding of its properties deepens, new applications may emerge in areas such as cancer research and neurodegenerative disease studies, further solidifying its importance in modern chemical research.